Cas no 2027801-14-3 (3-iodo-4-(1-methoxy-3-methylbutan-2-yl)oxy-1lambda6-thiolane-1,1-dione)

• Product Name: 3-iodo-4-(1-methoxy-3-methylbutan-2-yl)oxy-1lambda6-thiolane-1,1-dione
• CAS No: 2027801-14-3
• MF: C₁₀H₁₉IO₄S
• MW: 362.22493481636
• CID: 5921152
• PubChem ID: 165717632
• Update Time: 2025-06-22

3-iodo-4-(1-methoxy-3-methylbutan-2-yl)oxy-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-iodo-4-(1-methoxy-3-methylbutan-2-yl)oxy-1lambda6-thiolane-1,1-dione
• 2027801-14-3
• EN300-1136595
• 3-iodo-4-[(1-methoxy-3-methylbutan-2-yl)oxy]-1lambda6-thiolane-1,1-dione

• Inchi： 1S/C10H19IO4S/c1-7(2)9(4-14-3)15-10-6-16(12,13)5-8(10)11/h7-10H,4-6H2,1-3H3
• InChI Key： MIYZUDKUUWBEBC-UHFFFAOYSA-N
• SMILES： IC1CS(CC1OC(COC)C(C)C)(=O)=O

Computed Properties

• Exact Mass: 362.00488g/mol
• Monoisotopic Mass: 362.00488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 61Ų

Additional information on 3-iodo-4-(1-methoxy-3-methylbutan-2-yl)oxy-1lambda6-thiolane-1,1-dione

Introduction to 3-iodo-4-(1-methoxy-3-methylbutan-2-yl)oxy-1lambda6-thiolane-1,1-dione (CAS No. 2027801-14-3)

3-iodo-4-(1-methoxy-3-methylbutan-2-yl)oxy-1lambda6-thiolane-1,1-dione is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic biology due to its unique structural features and potential applications. This compound, identified by the chemical abstracts service number CAS No. 2027801-14-3, belongs to a class of molecules known for their versatility in drug discovery and molecular engineering. The presence of both iodine and thiolane moieties in its structure makes it a particularly intriguing candidate for further exploration, especially in the context of modern medicinal chemistry.

The molecular framework of 3-iodo-4-(1-methoxy-3-methylbutan-2-yl)oxy-1lambda6-thiolane-1,1-dione incorporates several key functional groups that contribute to its reactivity and utility. The iodo substituent at the 3-position serves as a versatile handle for further chemical transformations, including cross-coupling reactions such as Suzuki-Miyaura and Stille couplings. These reactions are fundamental in the synthesis of complex organic molecules, particularly in the development of novel therapeutic agents. Additionally, the thiolane core provides a rigid yet flexible scaffold that can be modified to enhance binding affinity or metabolic stability.

The 1-methoxy-3-methylbutan-2-yl side chain adds an extra layer of complexity to the molecule, influencing its solubility, lipophilicity, and overall pharmacokinetic properties. This particular arrangement of functional groups has been strategically designed to optimize interactions with biological targets, making it a valuable building block for drug design. Recent advances in computational chemistry have enabled researchers to predict the binding modes of such compounds with high precision, facilitating the rational design of next-generation pharmaceuticals.

In recent years, there has been a surge in interest regarding thiolane derivatives due to their potential applications in both medicinal chemistry and materials science. Thiolanes are known for their ability to form stable complexes with metal ions, which has implications for catalysis and metal sensing applications. Moreover, their sulfur-rich structure makes them attractive candidates for developing new antibiotics and antiviral agents, as sulfur-containing compounds are often found to exhibit potent biological activity.

The synthesis of 3-iodo-4-(1-methoxy-3-methylbutan-2-yl)oxy-1lambda6-thiolane-1,1-dione represents a significant achievement in synthetic organic chemistry. The multi-step process involves careful control of reaction conditions to ensure high yield and purity. Techniques such as palladium-catalyzed coupling reactions and protecting group strategies have been employed to construct the desired molecular architecture efficiently. The successful synthesis of this compound underscores the growing capabilities of modern synthetic methodologies and highlights the importance of innovative approaches in drug discovery.

One of the most promising applications of 3-iodo-4-(1-methoxy-3-methylbutan-2-yl)oxy-1lambda6-thiolane-1,1-dione lies in its potential use as an intermediate in the synthesis of bioactive molecules. Researchers have leveraged its structural features to develop novel inhibitors targeting various disease pathways. For instance, derivatives of this compound have shown promise in inhibiting enzymes involved in cancer metabolism and inflammation. The ability to fine-tune its properties through structural modifications allows for the development of highly specific therapeutics with minimal off-target effects.

The role of computational modeling in optimizing the pharmacological properties of such compounds cannot be overstated. Advanced software tools enable scientists to simulate molecular interactions at an atomic level, providing insights into how modifications might affect biological activity. This approach has accelerated the drug discovery pipeline significantly, reducing the time and resources required for experimental validation. As a result, compounds like 3-iodo-4-(1-methoxy-3-methylbutan-2-yloxy)-1lambda6-thiolane}-dione are being rapidly translated from laboratory-scale synthesis into preclinical studies.

Recent clinical trials have begun exploring the therapeutic potential of thiolane-based compounds across various therapeutic areas. The structural motifs present in this molecule have been found to exhibit significant promise in treating neurological disorders by modulating neurotransmitter activity. Furthermore, its stability under physiological conditions makes it an attractive candidate for oral administration formulations. These factors combined position CAS No. 2027801 -14 - 3 as a cornerstone compound for future pharmaceutical development efforts.

The future prospects for 3 - iod o -4 -( l -meth oxy - 3 -m ethyl butan - 2 - yl ) oxy - 11 lambda 6 -thi ol ane}-dione are vast and exciting . As our understanding o f molecular interactions continues t o grow , so too will our ability t o harness its potential . Whether used as a standalone therapeutic agent or as part o f a larger drug cocktail , this compound represents yet another example o f how cutting-edge chemical research is driving advancements i n human health .